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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B044160

Physical Properties of 1-Fluoro-4-nitrobenzene:
An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Fluoro-4-nitrobenzene, a crucial intermediate in the synthesis of various pharmaceuticals and
agrochemicals. Understanding these properties is paramount for its effective handling, reaction
optimization, and process scale-up. This document outlines its melting and boiling points,
details the standard experimental methodologies for their determination, and provides a
conceptual framework for understanding the structure-property relationships.

Core Physical Properties

The melting and boiling points of 1-Fluoro-4-nitrobenzene have been reported across various
chemical literature and commercial sources. A summary of these values is presented below.
The slight variations observed can be attributed to differences in experimental conditions and
sample purity.
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Physical Property Reported Value Range Notes

The compound may exist as a
Melting Point 10 - 27 °C (283.15 - 300.15 K) liquid or a low-melting solid at

or near room temperature.[1]

204 - 216 °C (477.15 - 489.15 Generally reported at

Boiling Point )
K) atmospheric pressure.[2]

Note: The National Institute of Standards and Technology (NIST) has critically evaluated
thermophysical property data for 1-Fluoro-4-nitrobenzene, which can be a valuable resource
for in-depth analysis.[3][4]

Experimental Determination Protocols

Accurate determination of melting and boiling points is fundamental for compound
characterization and purity assessment. The following are detailed, standard laboratory
protocols applicable to 1-Fluoro-4-nitrobenzene.

Melting Point Determination: Thiele Tube Method

The Thiele tube method is a classical and effective technique for determining the melting point
of a solid.[5][6][7][8]

Apparatus and Materials:

e Thiele tube

» High-boiling point oil (e.g., mineral oil, silicone oil)
o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Sample of 1-Fluoro-4-nitrobenzene

e Bunsen burner or other heat source
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e Clamp and stand
Procedure:

o Sample Preparation: A small amount of solid 1-Fluoro-4-nitrobenzene is finely powdered
and packed into the sealed end of a capillary tube to a height of 2-3 mm.[5]

o Apparatus Setup: The Thiele tube is filled with oil to a level above the side arm. The capillary
tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.
This assembly is then inserted into the Thiele tube.[7]

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube promotes
convection currents, ensuring uniform temperature distribution throughout the oil.[6]

o Observation: The sample is observed closely as the temperature rises. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range.

o Completion: The temperature at which the last solid crystal melts is recorded as the end of
the melting range. For a pure compound, this range should be narrow (typically 1-2 °C).[6]

Click to download full resolution via product page

Caption: Influence of structural features on the physical properties of 1-Fluoro-4-
nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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